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Compound of Interest

Compound Name: 7-Methyl-6-thioguanosine

Cat. No.: B1232066 Get Quote

This guide provides a comprehensive overview of the chromophoric properties of 2-amino-6-

mercapto-7-methylpurine ribonucleoside (MESG), a crucial tool for researchers, scientists, and

professionals in drug development. MESG serves as a chromogenic substrate, enabling the

continuous and sensitive detection of inorganic phosphate (Pi) in various enzymatic reactions.

Core Mechanism of Chromophoric Change
The utility of MESG as a chromophoric probe is centered on its enzymatic conversion in the

presence of inorganic phosphate. This reaction is catalyzed by purine nucleoside

phosphorylase (PNP). In this process, MESG is converted to 2-amino-6-mercapto-7-

methylpurine and ribose-1-phosphate.[1][2][3][4] This conversion results in a distinct shift in the

compound's absorbance spectrum, forming the basis for quantitative analysis.[1][2][4] The

reaction is specific and allows for the continuous monitoring of phosphate-generating enzymes

such as ATPases and GTPases.[1][4][5]

The enzymatic reaction can be summarized as follows:

MESG + Pi ⇌ 2-amino-6-mercapto-7-methylpurine + ribose-1-phosphate

This equilibrium is driven by the presence of inorganic phosphate, making the resulting

absorbance change directly proportional to the amount of Pi produced in a coupled enzymatic

reaction.
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The key chromophoric property of the MESG assay is the increase in absorbance at a specific

wavelength upon its conversion. The product of the enzymatic reaction, 2-amino-6-mercapto-7-

methylpurine, exhibits a significant increase in absorbance at 360 nm.[1][2][4] This allows for

the sensitive spectrophotometric quantification of inorganic phosphate. The assay is effective

over a pH range of 6.5 to 8.5.[1][2][4]

The quantitative data associated with the chromophoric properties of MESG are summarized in

the table below.

Property Value Notes

Wavelength of Maximum

Absorbance Change
360 nm

The product of the reaction, 2-

amino-6-mercapto-7-

methylpurine, strongly absorbs

at this wavelength.[1][2][4]

Change in Molar Extinction

Coefficient (Δε)
11,000 M⁻¹cm⁻¹

At pH 7.6, this significant

change allows for high

sensitivity.[1][4]

Assay pH Range 6.5 - 8.5

The assay maintains its

chromophoric response within

this physiological pH range.[1]

[2][4]

Limit of Detection for

Phosphate (Pi)
As low as 0.2 to 2 µM

The high extinction coefficient

change enables the detection

of low concentrations of

inorganic phosphate.[1][2][4]

Visualizing the MESG Reaction Pathway
The following diagram illustrates the enzymatic conversion of MESG in the presence of

inorganic phosphate.
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Reactants

Products

MESG
(2-amino-6-mercapto-7-methylpurine ribonucleoside)

Purine Nucleoside
Phosphorylase (PNP)

Inorganic Phosphate (Pi)

2-amino-6-mercapto-7-methylpurine Ribose-1-Phosphate
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Preparation

Assay Execution

Data Analysis

Prepare Reaction Mix
(Buffer, MESG, PNP)

Add Reaction Mix to Plate

Prepare Phosphate Standards

Add Enzyme and Standards

Prepare Enzyme and Substrate

Initiate Reaction with Substrate

Measure Absorbance at 360 nm

Generate Phosphate Standard Curve Calculate Initial Reaction Rate

Determine Enzyme Activity
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Phosphate-Generating Enzyme
(e.g., ATPase)

Product
(e.g., ADP)

Inorganic Phosphate (Pi)

Substrate
(e.g., ATP)

MESG/PNP System

Increase in Absorbance
at 360 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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